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Introduction

The pancreatic islet, a complex micro-organ, is the primary regulator of glucose homeostasis.
The ability of its beta-cells to sense and respond to changes in blood glucose by secreting
insulin is fundamental to metabolic health. Dysfunctional insulin secretion is a hallmark of
diabetes mellitus.[1] Therefore, the accurate quantification of insulin secretion from isolated
islets is a critical in vitro tool for diabetes research, islet transplantation, and the development of
novel therapeutic agents.[2][3] This document provides detailed protocols for the two most
common methods for assessing islet function: the static Glucose-Stimulated Insulin Secretion
(GSIS) assay and the dynamic perifusion assay.

Key Methodologies for Quantifying Insulin Secretion

Two primary methods are employed to assess the insulin secretory capacity of isolated islets:

 Static Incubation (GSIS Assay): This is a widely used, robust method for determining dose-
response relationships to various secretagogues.[2] Islets are incubated in solutions with low
and high glucose concentrations, and the amount of secreted insulin is measured.[4][5] This
method is suitable for screening compounds and assessing overall islet quality.[3]

o Dynamic Perifusion: This technique provides a more physiological assessment of islet
function by measuring the kinetics of insulin release in real-time.[6][7] Islets are placed in a

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b600854?utm_src=pdf-interest
https://www.benchchem.com/product/b600854?utm_src=pdf-body
https://www.benchchem.com/product/b600854?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/18481923/
https://www.benchchem.com/product/b600854?utm_src=pdf-body
https://experiments.springernature.com/articles/10.1007/978-1-59745-448-3_4
https://pmc.ncbi.nlm.nih.gov/articles/PMC10941118/
https://www.benchchem.com/product/b600854?utm_src=pdf-body
https://www.benchchem.com/product/b600854?utm_src=pdf-body
https://www.benchchem.com/product/b600854?utm_src=pdf-body
https://experiments.springernature.com/articles/10.1007/978-1-59745-448-3_4
https://www.benchchem.com/product/b600854?utm_src=pdf-body
https://www.protocols.io/view/static-insulin-secretion-analysis-of-isolated-isle-b6vqre5w.pdf
https://www.protocols.io/view/static-insulin-secretion-analysis-of-isolated-isle-bp2l61dxkvqe/v1
https://pmc.ncbi.nlm.nih.gov/articles/PMC10941118/
https://www.benchchem.com/product/b600854?utm_src=pdf-body
https://www.tandfonline.com/doi/abs/10.4161/isl.3.5.15938
https://www.researchgate.net/publication/51542086_Detailed_protocol_for_evaluation_of_dynamic_perifusion_of_human_islets_to_assess_b-cell_function
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

chamber and continuously supplied with fresh buffer, allowing for the characterization of the
biphasic pattern of insulin secretion—a critical aspect of beta-cell function.[8][9]

The Glucose-Stimulated Insulin Secretion (GSIS)
Signaling Pathway

The secretion of insulin by pancreatic beta-cells is a tightly regulated process initiated by
glucose metabolism. Understanding this pathway is crucial for interpreting secretion data.

Click to download full resolution via product page

Caption: Glucose-stimulated insulin secretion (GSIS) pathway in beta-cells.

Experimental Protocols
Islet Isolation and Culture

Protocols for islet isolation are well-established but vary depending on the species (e.g.,
mouse, rat, human).[10] Following isolation, islets should be allowed to recover for a period,
typically overnight, in a sterile culture medium at 37°C and 5% CO2 before conducting
secretion assays.[5][11]

Protocol 1: Static Glucose-Stimulated Insulin Secretion
(GSIS) Assay

This protocol describes a standard static assay to measure insulin secretion in response to
low and high glucose concentrations.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b600854?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/18481923/
https://experiments.springernature.com/articles/10.1007/978-1-59745-448-3_4
https://experiments.springernature.com/articles/10.1007/978-1-59745-448-3_4
https://pmc.ncbi.nlm.nih.gov/articles/PMC10941118/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10941118/
https://www.protocols.io/view/static-insulin-secretion-analysis-of-isolated-isle-b6vqre5w.pdf
https://www.protocols.io/view/static-insulin-secretion-analysis-of-isolated-isle-bp2l61dxkvqe/v1
https://www.tandfonline.com/doi/abs/10.4161/isl.3.5.15938
https://www.researchgate.net/publication/51542086_Detailed_protocol_for_evaluation_of_dynamic_perifusion_of_human_islets_to_assess_b-cell_function
https://pmc.ncbi.nlm.nih.gov/articles/PMC8065218/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8065218/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8361272/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8361272/
https://www.jove.com/v/52632/leprdb-mouse-model-type-2-diabetes-pancreatic-islet-isolation-live
https://www.jove.com/v/52632/leprdb-mouse-model-type-2-diabetes-pancreatic-islet-isolation-live
https://www.protocols.io/view/dynamic-glucose-stimulated-insulin-secretion-using-3byl4kdqzvo5/v1
https://www.protocols.io/view/dynamic-glucose-stimulated-insulin-secretion-using-3byl4kdqzvo5/v1
https://www.benchchem.com/product/b600854#quantifying-insulin-secretion-from-isolated-islets
https://www.benchchem.com/product/b600854#quantifying-insulin-secretion-from-isolated-islets
https://www.benchchem.com/product/b600854#quantifying-insulin-secretion-from-isolated-islets
https://www.benchchem.com/product/b600854#quantifying-insulin-secretion-from-isolated-islets
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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